(1R,2S)-Naphthalene 1,2-oxide

• CAS RN: 73136-20-6
• Molecular Formula: C10H8O
• Molecular Weight: 144.17 g/mol
• IUPAC Name: (1aS,7bR)-1a,7b-dihydronaphtho[1,2-b]oxirene
• InChI: InChI=1S/C10H8O/c1-2-4-8-7(3-1)5-6-9-10(8)11-9/h1-6,9-10H/t9-,10+/m0/s1
• InChI Key: XQIJIALOJPIKGX-VHSXEESVSA-N
• Isomeric SMILES: C1=CC=C2[C@@H]3[C@@H](O3)C=CC2=C1
• SMILES: C1=CC=C2C3C(O3)C=CC2=C1

Description

(1R,2S)-naphthalene 1,2-oxide is a naphthalene 1,2-oxide. It has a role as a mouse metabolite.

Scientific Research Applications

• Cytochrome P-450c Stereoselectivity : A study by Van Bladeren et al. (1984) found that the absolute configurations of the arene 1,2-oxides formed from naphthalene by cytochrome P-450c predominantly consist of the (+)-(1R,2S)-enantiomer. This research provides insights into the stereoselective metabolic formation of naphthalene oxides in biological systems (Van Bladeren et al., 1984).

• Stereoselectivity in Different Species : Buckpitt et al. (1992) examined the stereochemistry of naphthalene epoxidation in various species. They observed different ratios of 1R,2S- to 1S,2R-naphthalene oxide in lung microsomal preparations of mouse, rat, hamster, and monkey, highlighting the species-specific differences in naphthalene metabolism (Buckpitt et al., 1992).

• Ruthenium-catalyzed Isomerization : Villeneuve and Tam (2006) reported a method for the synthesis of 1,2-naphthalene oxides using ruthenium-catalyzed isomerization of oxa/azabicyclic alkenes. This represents a chemical approach to generate naphthalene oxides, useful in synthetic chemistry (Villeneuve & Tam, 2006).

• Oxidation by Pseudomonas sp. : Ensley et al. (1982) studied the oxidation of naphthalene by Pseudomonas sp., which involves the enzymatic incorporation of oxygen into naphthalene to form (+)-cis-(1R,2S)-dihydroxy-1,2-dihydronaphthalene. This finding is significant in understanding microbial pathways for naphthalene oxidation (Ensley et al., 1982).

• Cytochromes P-450b and P-450c : Another study by Van Bladeren et al. (1985) compared the stereoselectivity of cytochromes P-450b and P-450c in the formation of naphthalene and anthracene 1,2-oxides. This research adds to the understanding of how different cytochrome P450 enzymes process naphthalene (Van Bladeren et al., 1985).